Cas no 35776-95-5 (4-(4-Methylbenzoyl)benzonitrile)
35776-95-5 structure
Product Name:4-(4-Methylbenzoyl)benzonitrile
CAS No:35776-95-5
MF:C15H11NO
MW:221.253943681717
CID:1472396
PubChem ID:816842
Update Time:2025-04-20
4-(4-Methylbenzoyl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 4-(4-methylbenzoyl)-
- BS-28230
- 35776-95-5
- TZLPNFGBHSHCDP-UHFFFAOYSA-N
- 4-(4-methylbenzoyl)benzonitrile
- 4-(4-Methyl-benzoyl)-benzonitrile
- CS-0205597
- AB-131/42301088
- SCHEMBL507820
- 4-(4-Methylbenzoyl)benzonitrile
-
- Inchi: 1S/C15H11NO/c1-11-2-6-13(7-3-11)15(17)14-8-4-12(10-16)5-9-14/h2-9H,1H3
- InChI Key: TZLPNFGBHSHCDP-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(C#N)=CC=1)C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 221.08413
- Monoisotopic Mass: 221.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 40.9Ų
Experimental Properties
- PSA: 40.86
4-(4-Methylbenzoyl)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M335235-25mg |
4-(4-Methylbenzoyl)benzonitrile |
35776-95-5 | 25mg |
$64.00 | 2023-05-17 | ||
| TRC | M335235-50mg |
4-(4-Methylbenzoyl)benzonitrile |
35776-95-5 | 50mg |
$75.00 | 2023-05-17 | ||
| TRC | M335235-100mg |
4-(4-Methylbenzoyl)benzonitrile |
35776-95-5 | 100mg |
$87.00 | 2023-05-17 | ||
| TRC | M335235-250mg |
4-(4-Methylbenzoyl)benzonitrile |
35776-95-5 | 250mg |
$98.00 | 2023-05-17 | ||
| A2B Chem LLC | AF82155-250mg |
4-(4-Methylbenzoyl)benzonitrile |
35776-95-5 | 96% | 250mg |
$120.00 | 2024-04-20 | |
| A2B Chem LLC | AF82155-1g |
4-(4-Methylbenzoyl)benzonitrile |
35776-95-5 | 96% | 1g |
$271.00 | 2024-04-20 | |
| A2B Chem LLC | AF82155-5g |
4-(4-Methylbenzoyl)benzonitrile |
35776-95-5 | 96% | 5g |
$923.00 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1276267-250mg |
4-(4-Methylbenzoyl)benzonitrile |
35776-95-5 | 96% | 250mg |
¥1328.00 | 2024-05-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1276267-1g |
4-(4-Methylbenzoyl)benzonitrile |
35776-95-5 | 96% | 1g |
¥3693.00 | 2024-05-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1276267-5g |
4-(4-Methylbenzoyl)benzonitrile |
35776-95-5 | 96% | 5g |
¥12960.00 | 2024-05-17 |
4-(4-Methylbenzoyl)benzonitrile Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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